3-O-Benzyl-17β-Dihydro Equilin
3-O-Benzyl-17β-Dihydro Equilin
Brand Name:
Vulcanchem
CAS No.:
26789-44-6
VCID:
VC0116383
InChI:
InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22-23,26H,7,11-14H2,1H3/t20-,22+,23+,25+/m1/s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2O
Molecular Formula:
C25H26O3
Molecular Weight:
374.48
3-O-Benzyl-17β-Dihydro Equilin
CAS No.: 26789-44-6
Reference Standards
VCID: VC0116383
Molecular Formula: C25H26O3
Molecular Weight: 374.48
CAS No. | 26789-44-6 |
---|---|
Product Name | 3-O-Benzyl-17β-Dihydro Equilin |
Molecular Formula | C25H26O3 |
Molecular Weight | 374.48 |
IUPAC Name | [(9S,13S,14S,17S)-17-hydroxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-yl] benzoate |
Standard InChI | InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22-23,26H,7,11-14H2,1H3/t20-,22+,23+,25+/m1/s1 |
Standard InChIKey | UWWDRHYDMTYSBM-GIQJJWITSA-N |
SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2O |
Synonyms | Estra-1,3,5(10),7-tetraene-3,17β-diol 3-Benzoate; (17β)-Estra-1,3,5(10),7-tetraene-3,17-diol 3-Benzoate |
PubChem Compound | 131667724 |
Last Modified | Nov 11 2021 |
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